5-bromo-N-[2-(3-oxo-4H-quinoxalin-2-yl)phenyl]furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-(3-oxo-4H-quinoxalin-2-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H12BrN3O3/c20-16-10-9-15(26-16)18(24)22-12-6-2-1-5-11(12)17-19(25)23-14-8-4-3-7-13(14)21-17/h1-10H,(H,22,24)(H,23,25)
• InChI Key: BYPLYOSNEKBMMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=CC=CC=C3NC2=O)NC(=O)C4=CC=C(O4)Br
• Molecular Formula: C19H12BrN3O3
• Molecular Weight: 410.2 g/mol

Description

The compound “5-bromo-N-[2-(3-oxo-4H-quinoxalin-2-yl)phenyl]furan-2-carboxamide” is a complex organic molecule. It likely contains a quinoxaline moiety, which is a nitrogen-containing heterocyclic compound. Quinoxaline derivatives are known to have various pharmaceutical and industrial applications.

Synthesis Analysis

Quinoxaline can be synthesized by adopting green chemistry principles. The reaction of spontaneous condensation between o-phenylene diamines and 1,2-dicarbonyl compounds can produce quinoxaline.

Molecular Structure Analysis

Quinoxaline displays different tautomeric forms between the carbonyl groups, CH2-3, and NH of the quinoline moiety. X-ray structure analyses of numerous compounds of that class have shown that the structure of 1B is the most common form.

Chemical Reactions Analysis

Quinoxaline derivatives have been used in the synthesis of related four-membered to seven-membered heterocycles, most of them showing unique biological activities.

Scientific Research Applications

Anti-Cancer & Anti-Proliferative Activity

Quinoxaline derivatives have shown promise as potential anti-cancer agents. Researchers have explored their effects on cancer cell lines, including leukemia (K562, HL60) and solid tumors. .

Anti-Microbial Activity

Quinoxalines have been investigated for their antimicrobial properties. While specific studies on our compound are limited, related derivatives have demonstrated efficacy against bacteria (Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Streptococcus pyogenes) and fungi. .

Future Directions

Quinoxaline derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. This suggests that “5-bromo-N-[2-(3-oxo-4H-quinoxalin-2-yl)phenyl]furan-2-carboxamide” and similar compounds could have potential applications in drug research and development.

Mechanism of Action

Target of Action

It’s worth noting that quinoxaline derivatives have been found to interact with a wide range of targets, receptors, and microorganisms .

Mode of Action

Quinoxaline derivatives are known for their versatile pharmacological properties . They can interact with their targets in various ways, leading to different biological effects.

Biochemical Pathways

Quinoxaline derivatives have been reported to influence a broad spectrum of biological activities, including anti-cancer, anti-microbial, anti-convulsant, anti-tuberculosis, anti-malarial, anti-leishmanial, anti-hiv, anti-inflammatory, anti-oxidant, anti-alzheimer’s, anti-diabetic, anti-covid, anti-dengue, anti-parkinsons, 5ht3 receptor antagonist, and anti-amoebiasis activities .

Result of Action

Given the wide range of biological activities associated with quinoxaline derivatives , it can be inferred that the compound may have diverse molecular and cellular effects.